Cas no 62076-23-7 (Propanoic acid, 2-bromo-, methyl ester, (S)-)

Technical Introduction: (S)-Methyl 2-bromopropanoate is a chiral ester derivative of propanoic acid, characterized by the presence of a bromine substituent at the alpha position. This compound is primarily valued for its role as a versatile intermediate in organic synthesis, particularly in asymmetric reactions and the preparation of enantiomerically enriched compounds. The (S)-configuration ensures high stereoselectivity in transformations such as nucleophilic substitutions or coupling reactions. Its reactivity, combined with the leaving-group potential of the bromine moiety, makes it useful in pharmaceutical and fine chemical applications. The ester functionality also offers stability and solubility advantages in various reaction conditions. Proper handling is advised due to its potential lachrymatory and irritant properties.
Propanoic acid, 2-bromo-, methyl ester, (S)- structure
62076-23-7 structure
Product Name:Propanoic acid, 2-bromo-, methyl ester, (S)-
CAS No:62076-23-7
MF:C4H7BrO2
MW:167.001180887222
CID:458969
PubChem ID:638138
Update Time:2025-06-09

Propanoic acid, 2-bromo-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-bromo-, methyl ester, (S)-
    • (S)-methyl 2-bromopropanoate
    • Propanoic acid, 2-bromo-, methyl ester, (2S)-
    • ACEONLNNWKIPTM-VKHMYHEASA-N
    • (R,S)-2-Bromo-propionic acid methyl ester
    • methyl (s)-2-bromopropionate
    • (S)-methyl2-bromopropanoate
    • methyl (2S)-2-bromopropanoate
    • SCHEMBL14744178
    • 62076-23-7
    • Inchi： 1S/C4H7BrO2/c1-3(5)4(6)7-2/h3H,1-2H3/t3-/m0/s1
    • InChI Key： ACEONLNNWKIPTM-VKHMYHEASA-N
    • SMILES： Br[C@H](C(=O)OC)C

Computed Properties

  • Exact Mass: 165.96291
  • Monoisotopic Mass: 165.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Propanoic acid, 2-bromo-, methyl ester, (S)- Pricemore >>

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Propanoic acid, 2-bromo-, methyl ester, (S)- Suppliers

Amadis Chemical Company Limited
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(CAS:62076-23-7)Propanoic acid, 2-bromo-, methyl ester, (S)-
Order Number:A963950
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:15
Price ($):590.0/219.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:62076-23-7)Propanoic acid, 2-bromo-, methyl ester, (S)-
A963950
Purity:99%/99%
Quantity:1g/250mg
Price ($):590.0/219.0
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